Cas no 2344680-30-2 (6-Methoxy-5-methylquinoline)

• Product Name: 6-Methoxy-5-methylquinoline
• CAS No: 2344680-30-2
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 6129054
• PubChem ID: 68528753
• Update Time: 2025-06-13

6-Methoxy-5-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-5-methylquinoline
• SCHEMBL3147218
• 2344680-30-2
• EN300-6759660
• 6-Methoxy-5-methylquinoline

• Inchi： 1S/C11H11NO/c1-8-9-4-3-7-12-10(9)5-6-11(8)13-2/h3-7H,1-2H3
• InChI Key： BZRFLMFGDFNUOT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(=CC=CN=2)C=1C

Computed Properties

• Exact Mass: 173.084063974g/mol
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1Ų

Additional information on 6-Methoxy-5-methylquinoline

Recent Advances in the Study of 6-Methoxy-5-methylquinoline (CAS: 2344680-30-2)

6-Methoxy-5-methylquinoline (CAS: 2344680-30-2) is a quinoline derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. Quinoline derivatives are known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. This research brief aims to summarize the latest findings related to 6-Methoxy-5-methylquinoline, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the synthetic versatility of 6-Methoxy-5-methylquinoline, with several novel synthetic routes being reported. A study published in the Journal of Medicinal Chemistry (2023) described an efficient one-pot synthesis method that significantly improves yield and reduces reaction time compared to traditional methods. This advancement is particularly important for scaling up production for preclinical and clinical studies.

In terms of biological activity, 6-Methoxy-5-methylquinoline has shown promising results in vitro and in vivo. A 2022 study in Bioorganic & Medicinal Chemistry Letters demonstrated its potent inhibitory effects against certain cancer cell lines, with IC50 values comparable to those of established chemotherapeutic agents. The compound's mechanism of action appears to involve interference with DNA replication and induction of apoptosis, making it a potential candidate for further anticancer drug development.

Another area of active research involves the compound's antimicrobial properties. A recent publication in Antimicrobial Agents and Chemotherapy (2023) reported that 6-Methoxy-5-methylquinoline exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including some multidrug-resistant strains. The study suggested that the compound's mechanism may involve disruption of bacterial cell membrane integrity, a target that could potentially reduce the likelihood of resistance development.

Pharmacokinetic studies of 6-Methoxy-5-methylquinoline have also made progress. Research published in Drug Metabolism and Disposition (2023) provided detailed data on the compound's absorption, distribution, metabolism, and excretion (ADME) profile in animal models. These findings are crucial for understanding the compound's potential as a drug candidate and for guiding future formulation development.

Despite these promising findings, challenges remain in the development of 6-Methoxy-5-methylquinoline as a therapeutic agent. Current research is focusing on improving its solubility and bioavailability, as well as investigating potential toxicity concerns. Several research groups are exploring structural modifications to enhance its pharmacological properties while maintaining its biological activity.

In conclusion, 6-Methoxy-5-methylquinoline (CAS: 2344680-30-2) represents an exciting area of research in medicinal chemistry. Its diverse biological activities and relatively straightforward synthesis make it a promising scaffold for further drug development. Continued research into its mechanisms of action, structure-activity relationships, and pharmacokinetic properties will be essential for translating these laboratory findings into clinical applications.